Cas no 749197-63-5 ((1H-imidazol-5-yl)(piperazin-1-yl)methanone)

(1H-imidazol-5-yl)(piperazin-1-yl)methanone structure
749197-63-5 structure
Product Name:(1H-imidazol-5-yl)(piperazin-1-yl)methanone
CAS No:749197-63-5
MF:C8H12N4O
MW:180.207080841064
CID:561383
PubChem ID:22888197
Update Time:2025-04-19

(1H-imidazol-5-yl)(piperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • Methanone,1H-imidazol-5-yl-1-piperazinyl-
    • Piperazine,1-(1H-imidazol-4-ylcarbonyl)- (9CI)
    • (1H-imidazol-5-yl)(piperazin-1-yl)methanone
    • 749197-63-5
    • F1907-3482
    • AKOS015280271
    • Piperazine, 1-(1H-imidazol-4-ylcarbonyl)- (9CI)
    • (1H-Imidazol-4-yl)(piperazin-1-yl)methanone
    • 1H-imidazol-5-yl(piperazin-1-yl)methanone
    • SCHEMBL14085271
    • Inchi: 1S/C8H12N4O/c13-8(7-5-10-6-11-7)12-3-1-9-2-4-12/h5-6,9H,1-4H2,(H,10,11)
    • InChI Key: IXLMUAHIMGZEEH-UHFFFAOYSA-N
    • SMILES: O=C(C1=CN=CN1)N1CCNCC1

Computed Properties

  • Exact Mass: 180.10126
  • Monoisotopic Mass: 180.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61A^2
  • XLogP3: -0.8

Experimental Properties

  • PSA: 61.02

(1H-imidazol-5-yl)(piperazin-1-yl)methanone Pricemore >>

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